3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole

• IUPAC Name: 3-cyclopropyl-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C6H8N2O/c1-4-7-6(8-9-4)5-2-3-5/h5H,2-3H2,1H3
• InChI Key: WDKZYIZOPSUVTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2CC2
• Molecular Formula: C6H8N2O
• Molecular Weight: 124.14 g/mol

Description

“3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole” is a compound with the molecular formula C6H8N2O. Oxadiazoles are heterocyclic compounds containing one oxygen and two nitrogen atoms in a five-membered ring. They are known for their diverse biological effects.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles often involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents. A novel synthetic method of 1,2,4-oxadiazoles based on tandem reaction of nitroalkenes with arenes and nitriles in the presence of TfOH has been reported.

Molecular Structure Analysis

The molecular structure of “3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole” is characterized by a five-membered ring containing one oxygen and two nitrogen atoms. The compound has been studied for its potential biological activity, and two polymorphic forms differing in both their molecular and crystal structures have been identified.

Chemical Reactions Analysis

Oxadiazoles undergo various chemical reactions. For instance, reactions of 3- (p -substituted-phenyl)-5-chloromethyl-1,2,4-oxadiazoles with KCN lead to acetonitriles and alkanes via a non-reductive decyanation pathway.

Physical And Chemical Properties Analysis

The compound “3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole” has a molecular weight of 124.14 g/mol. Other physical and chemical properties such as Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, Covalently-Bonded Unit Count, and Compound Is Canonicalized can also be found.

Scientific Research Applications

Anticancer Agent

. In one study, a series of oxadiazoles were synthesized and screened for anticancer activity. .

Vasodilator

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in treatments that require vasodilation.

Anticonvulsant

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in the treatment of conditions like epilepsy.

Antidiabetic

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in the treatment of diabetes.

Anti-Inflammatory

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in treatments that require anti-inflammatory agents.

Antibacterial

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in treatments that require antibacterial agents.

Antifungal

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in treatments that require antifungal agents.

Antioxidant

. This suggests that 3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole could potentially be used in treatments that require antioxidants.

Mechanism of Action

Target of Action

It is known that 1,3,4-oxadiazole derivatives can target various enzymes such as thymidylate synthase, hdac, topoisomerase ii, telomerase, and thymidine phosphorylase . These enzymes play crucial roles in cell proliferation and are often targeted in cancer therapies .

Mode of Action

Oxadiazole derivatives are known to interact with their targets through the 1,2-diazole fragment present in the molecule, which acts as an electron-withdrawing group . This property allows these compounds to interact with various types of conducting systems .

Biochemical Pathways

Oxadiazole derivatives are known to affect a wide range of biological activities, including anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications .

Pharmacokinetics

The compound’s molecular weight is 12414 g/mol , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Many oxadiazole derivatives exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties . They can also act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity .

Action Environment

The stability of the molecule can be improved by the presence of the 1,2-diazole fragment, which acts as an electron-withdrawing group .

Safety and Hazards

While specific safety and hazard information for “3-Cyclopropyl-5-methyl-[1,2,4]oxadiazole” is not available, it is generally recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling similar compounds.

Future Directions

The interest in oxadiazoles’ biological application has been doubled in the last fifteen years. The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Therefore, further refinement of 1,2,4-oxadiazole as anti-infective agents is expected.